Cas no 1060816-06-9 (ethyl 2-tert-butyloxazole-4-carboxylate)

ethyl 2-tert-butyloxazole-4-carboxylate structure
1060816-06-9 structure
Product Name:ethyl 2-tert-butyloxazole-4-carboxylate
CAS No:1060816-06-9
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD11976752
CID:1011016
PubChem ID:53404572
Update Time:2025-04-20

ethyl 2-tert-butyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-tert-butyloxazole-4-carboxylate
    • ethyl 2-tert-butyl-1,3-oxazole-4-carboxylate
    • 2-(1,1-DIMETHYLETHYL)-4-OXAZOLECARBOXYLIC ACID, ETHYL ESTER
    • 2-TERT-BUTYL-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • 4-OXAZOLECARBOXYLIC ACID, 2-(1,1-DIMETHYLETHYL)-, ETHYL ESTER
    • AB65129
    • SureCN5313521
    • Ethyl 2-(tert-butyl)oxazole-4-carboxylate
    • SCHEMBL5313521
    • Ethyl2-(tert-butyl)oxazole-4-carboxylate
    • MFCD11976752
    • DB-416197
    • AC2828
    • A925113
    • 1060816-06-9
    • AKOS037629823
    • SY058502
    • MDL: MFCD11976752
    • Inchi: 1S/C10H15NO3/c1-5-13-8(12)7-6-14-9(11-7)10(2,3)4/h6H,5H2,1-4H3
    • InChI Key: BJTVYCOSDITBDH-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)OCC)N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.3Ų

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